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Compound of Interest

Bis(p-
Compound Name:
aminophenoxy)dimethylsilane

Cat. No.: B075184

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the melting and boiling points of Bis(p-
aminophenoxy)dimethylsilane (CAS No. 1223-16-1). The information is compiled from
various sources to offer a comprehensive summary for research and development applications.

Physical and Chemical Properties

Bis(p-aminophenoxy)dimethylsilane is an organosilicon compound with the chemical
formula C14H18N202Si.[1][2] It is recognized for its utility as an intermediate in the synthesis
of various silicone compounds and pharmaceuticals.[3]

Melting and Boiling Points

There is a notable variance in the reported melting and boiling points for Bis(p-
aminophenoxy)dimethylsilane across different suppliers and studies. This discrepancy may
be attributed to differences in purity, experimental conditions, and measurement techniques.
The following table summarizes the available data.
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Property Value Pressure Source
Melting Point 65 °C Not Specified [3]

64 °C Not Specified [41051617]

58.5-63.8 °C Not Specified [8]

-8 °C Not Specified 9]

Boiling Point 401.632 °C 760 mmHg [5][6]
225-226 °C Not Specified 9]

195-199 °C 0.5 mmHg [4][7]

195 °C Not Specified [3]

Experimental Protocol: Synthesis and Melting Point
Determination

A documented synthesis of Bis(p-aminophenoxy)dimethylsilane provides insight into the
conditions under which its melting point was determined.[8][10]

Synthesis: The compound was prepared by reacting p-aminophenol and dimethyldichlorosilane
(in a 1:2.05 molar ratio) in the presence of triethylamine as an acid scavenger and benzene as
the solvent. The reaction was carried out at 40°C for 4 hours.[8][10]

Purification: Following the reaction, the mixture was filtered, and the filtrate was concentrated
using a rotary evaporator. The resulting residue was dissolved in a mixed solvent of petroleum
ether and benzene (4:6 volume ratio). The final product was obtained through crystallization at
a temperature of 2-5°C.[8]

Melting Point Measurement: The melting point of the purified product was determined to be in
the range of 58.5-63.8°C.[8] The structure of the synthesized compound was confirmed using
FT-IR and *H-NMR spectroscopy in addition to the melting point analysis.[10]

State Transition Diagram
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The following diagram illustrates the physical state of Bis(p-aminophenoxy)dimethylsilane at
different temperatures, based on the more frequently cited melting point around 64°C and the
boiling point at standard atmospheric pressure.

~64 °C (Melting) > 401.6 °C (Boiling @ 760 mmHg) >

Solid State Liquid State Gaseous State

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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